Cas no 1366392-20-2 (1-(Difluoromethyl)-2-methoxybenzene)

• Product Name: 1-(Difluoromethyl)-2-methoxybenzene
• CAS No: 1366392-20-2
• MF: C₈H₈F₂O
• MW: 158.145329475403
• MDL: MFCD29762287
• CID: 4938163
• PubChem ID: 59635359
• Update Time: 2025-11-07

1-(Difluoromethyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-2-methoxybenzene
• 2-(Difluoromethyl)anisole
• SY265634
• 1-(Difluoromethyl)-2-methoxybenzene

• MDL： MFCD29762287
• Inchi： 1S/C8H8F2O/c1-11-7-5-3-2-4-6(7)8(9)10/h2-5,8H,1H3
• InChI Key： WWEUIZYTBGFTAP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1OC)F

Computed Properties

• Exact Mass: 158.05432120 g/mol
• Monoisotopic Mass: 158.05432120 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2
• Molecular Weight: 158.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(Difluoromethyl)-2-methoxybenzene

Market Research and Analysis of 1-(Difluoromethyl)-2-methoxybenzene in the Chemical-Biomedical Field

Recent advancements in the chemical-biomedical industry have highlighted the significance of novel chemical compounds in drug development and therapeutic applications. Among these, 1-(Difluoromethyl)-2-methoxybenzene, identified by the CAS registry number 1366392-20-2, has emerged as a promising compound with potential applications in various biomedical fields. This research brief aims to provide an in-depth analysis of the market potential, current research trends, and future prospects of this compound.

The compound 1-(Difluoromethyl)-2-methoxybenzene is a derivative of benzene with a difluoromethyl group at position 1 and a methoxy group at position 2. Its unique structure endows it with distinct chemical properties, making it a valuable molecule for exploring its role in drug design and development. Recent studies have demonstrated its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory, antiviral, and anticancer properties.

Market demand for such specialized chemical compounds is driven by the increasing need for innovative therapeutic agents. The global pharmaceutical industry is witnessing a surge in demand for novel chemical entities that can address unmet medical needs. As a result, suppliers specializing in fine chemicals and intermediates are focusing on producing high-quality compounds like 1-(Difluoromethyl)-2-methoxybenzene to meet the growing demand from research institutions, pharmaceutical companies, and biotech firms.

The purpose of this analysis is to evaluate the current market landscape of 1-(Difluoromethyl)-2-methoxybenzene, identify key players in its supply chain, and assess its future trajectory. By leveraging data from academic publications, industry reports, and market intelligence sources, this brief aims to provide actionable insights for stakeholders involved in the production, distribution, and utilization of this compound.

To achieve this objective, a comprehensive review of scientific literature was conducted to identify recent studies involving 1-(Difluoromethyl)-2-methoxybenzene. Additionally, market data was gathered from reputable sources to understand the supply-demand dynamics and pricing trends associated with this compound. The findings from these analyses were synthesized to form the basis of this research brief.

Results indicate that 1-(Difluoromethyl)-2-methoxybenzene holds significant promise as an intermediate in the synthesis of bioactive molecules. Its application in drug discovery pipelines has been documented across various therapeutic areas, including oncology, virology, and inflammation. Furthermore, the compound's availability from multiple suppliers ensures a steady supply chain to support ongoing research activities.

In conclusion, 1-(Difluoromethyl)-2-methoxybenzene represents a valuable asset in the chemical-biomedical industry due to its structural versatility and potential for drug development. As research continues to uncover its full therapeutic potential, it is anticipated that demand for this compound will grow commensurate with advancements in biomedical science.